Cas no 2248200-03-3 ((2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol)

• Product Name: (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol
• CAS No: 2248200-03-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6000988
• PubChem ID: 137939451
• Update Time: 2025-06-11

(2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol
• 2248200-03-3
• EN300-6507646

• Inchi： 1S/C9H9F2NO3/c1-5(4-13)9-7(10)2-6(12(14)15)3-8(9)11/h2-3,5,13H,4H2,1H3/t5-/m1/s1
• InChI Key： YIHYADLCKLTKDC-RXMQYKEDSA-N
• SMILES： FC1C=C(C=C(C=1[C@H](C)CO)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol

Chemical Profile of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol (CAS No. 2248200-03-3)

(2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2248200-03-3, represents a promising candidate for further exploration in drug development, particularly in the synthesis of novel bioactive molecules. The presence of both fluoro and nitro substituents in its aromatic ring system imparts distinct electronic and steric characteristics, making it a versatile building block for medicinal chemists.

The molecular structure of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol consists of a propan-1-ol backbone attached to a phenyl ring substituted with fluorine atoms at the 2 and 6 positions, as well as a nitro group at the 4 position. This arrangement creates a molecule with potential for diverse interactions with biological targets. The stereochemistry at the chiral center (indicated by the (S) configuration) further enhances its complexity and specificity, which is crucial for developing drugs with high selectivity and efficacy.

In recent years, there has been growing interest in the use of fluorinated aromatic compounds in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The fluorine atoms in (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol can improve the compound's resistance to enzymatic degradation, thereby extending its half-life in vivo. Additionally, the nitro group can serve as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

Current research in medicinal chemistry has highlighted the potential of this compound as a precursor for the synthesis of inhibitors targeting various disease pathways. For instance, studies have shown that structurally similar molecules can interact with enzymes involved in cancer metabolism and inflammation. The unique combination of fluoro and nitro substituents in (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol may confer advantages such as enhanced binding to protein targets or improved pharmacokinetic profiles compared to simpler analogs.

The synthesis of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol presents several challenges due to the sensitivity of the chiral center and the reactivity of the nitro group. Advanced synthetic methodologies, including asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve high enantioselectivity and yield. These techniques are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

Evaluation of the pharmacological properties of (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol has revealed intriguing findings that warrant further investigation. In vitro assays have demonstrated potential activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation. Moreover, preliminary studies suggest that this compound may exhibit anti-proliferative effects on certain cancer cell lines by interfering with key signaling pathways.

The role of computational chemistry in optimizing the structure-function relationships of this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding modes and affinity for biological targets, guiding the design of more potent derivatives. By integrating experimental data with computational insights, researchers can accelerate the drug discovery process and minimize costly failures in later stages.

The future prospects for (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into viable drug candidates. As our understanding of disease biology evolves, compounds like this one may find utility in treating conditions ranging from autoimmune disorders to neurodegenerative diseases.

In conclusion, (2S)-2-(2,6-Difluoro-4-nitrophenyl)propan-1-ol (CAS No. 2248200-03-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. The combination of fluoro and nitro substituents provides a rich scaffold for drug design, while its stereochemical complexity offers opportunities for high-selectivity therapeutics. Continued research into this compound is likely to yield valuable insights into disease mechanisms and novel treatment strategies.